Cas no 61306-10-3 (2,5-Cyclohexadien-1-one, 2,6-dibromo-4-(1-oxopropoxy)-4-propyl-)

2,5-Cyclohexadien-1-one, 2,6-dibromo-4-(1-oxopropoxy)-4-propyl- structure
61306-10-3 structure
Product name:2,5-Cyclohexadien-1-one, 2,6-dibromo-4-(1-oxopropoxy)-4-propyl-
CAS No:61306-10-3
MF:C12H14BR2O3
MW:366.04576
CID:485020
PubChem ID:71397153

2,5-Cyclohexadien-1-one, 2,6-dibromo-4-(1-oxopropoxy)-4-propyl- Chemical and Physical Properties

Names and Identifiers

    • 2,5-Cyclohexadien-1-one, 2,6-dibromo-4-(1-oxopropoxy)-4-propyl-
    • (3,5-dibromo-4-oxo-1-propylcyclohexa-2,5-dien-1-yl) propanoate
    • 3,5-Dibromo-4-oxo-1-propylcyclohexa-2,5-dien-1-yl propanoate
    • DTXSID60818663
    • 61306-10-3
    • Inchi: InChI=1S/C12H14Br2O3/c1-3-5-12(17-10(15)4-2)6-8(13)11(16)9(14)7-12/h6-7H,3-5H2,1-2H3
    • InChI Key: PYEYTIYTYJZSTK-UHFFFAOYSA-N
    • SMILES: CCCC1(C=C(C(=O)C(=C1)Br)Br)OC(=O)CC

Computed Properties

  • Exact Mass: 363.93092
  • Monoisotopic Mass: 363.93097g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 5
  • Complexity: 375
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.9
  • Topological Polar Surface Area: 43.4Ų

Experimental Properties

  • PSA: 43.37

2,5-Cyclohexadien-1-one, 2,6-dibromo-4-(1-oxopropoxy)-4-propyl- Related Literature

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